Cas no 324541-20-0 (4-(piperidine-1-sulfonyl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(piperidine-1-sulfonyl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 324541-20-0
• MF: C₂₁H₁₈F₃N₃O₄S₃
• MW: 529.575531482697
• CID: 5957131
• PubChem ID: 2325202
• Update Time: 2025-10-28

4-(piperidine-1-sulfonyl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(piperidine-1-sulfonyl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide
• 324541-20-0
• CHEMBL4580398
• 4-(PIPERIDINE-1-SULFONYL)-N-[4-(THIOPHEN-2-YL)-5-(2,2,2-TRIFLUOROACETYL)-1,3-THIAZOL-2-YL]BENZAMIDE
• F0098-0049
• AKOS001021412
• 4-(piperidin-1-ylsulfonyl)-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)benzamide
• Z56795320
• 4-piperidin-1-ylsulfonyl-N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C21H18F3N3O4S3/c22-21(23,24)18(28)17-16(15-5-4-12-32-15)25-20(33-17)26-19(29)13-6-8-14(9-7-13)34(30,31)27-10-2-1-3-11-27/h4-9,12H,1-3,10-11H2,(H,25,26,29)
• InChI Key： YCLIRSPLBCTOAB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(C3=CC=CS3)=C(C(C(F)(F)F)=O)S2)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 529.04115407g/mol
• Monoisotopic Mass: 529.04115407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 161Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(piperidine-1-sulfonyl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-(piperidine-1-sulfonyl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide (CAS No. 324541-20-0)

4-(piperidine-1-sulfonyl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 324541-20-0, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a piperidine-1-sulfonyl moiety, a thiophen-2-yl substituent, and a 2,2,2-trifluoroacetyl group, all integrated within a benzamide framework that is further modified by a 1,3-thiazol ring. Such structural complexity not only contributes to its unique chemical properties but also suggests potential biological activities that are currently under investigation.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The piperidine-1-sulfonyl group is known for its presence in various bioactive molecules and has been extensively studied for its role in drug design due to its ability to modulate biological pathways. Similarly, the thiophen-2-yl moiety is a common feature in pharmaceuticals and has been associated with various pharmacological effects. The incorporation of these groups into the benzamide core enhances the compound's interaction with biological targets, making it a promising candidate for further exploration.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The structural features of 4-(piperidine-1-sulfonyl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide align well with this trend. For instance, studies have shown that compounds containing the piperidine-1-sulfonyl group can exhibit significant effects on neurotransmitter systems, which could be beneficial in treating neurological disorders such as depression and anxiety. Additionally, the presence of the thiophen-2-yl group suggests potential anti-inflammatory properties, which are crucial for addressing chronic inflammatory conditions.

The 1,3-thiazol ring is another key structural element that contributes to the compound's pharmacological profile. Thiazole derivatives have been widely studied for their diverse biological activities, including antimicrobial and anti-inflammatory effects. When combined with the benzamide moiety and other functional groups present in this compound, it creates a multifaceted structure that could interact with multiple targets within biological systems. This polypharmacicity is often desirable in drug development as it can lead to synergistic effects and improved therapeutic outcomes.

The synthesis of 4-(piperidine-1-sulfonyl)-N-4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-ylbenzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the 2,2,2-trifluoroacetyl group adds an additional layer of complexity to the synthesis process due to its sensitivity to hydrolysis and other chemical reactions. However, advancements in synthetic methodologies have made it possible to achieve high yields and purity levels for such complex molecules. These synthetic techniques are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of this compound's biological activity has been conducted through various in vitro and in vivo studies. Initial findings suggest that it exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The ability to modulate these enzymes could lead to new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary studies have also indicated potential anticancer properties due to its ability to interfere with key signaling pathways involved in cell proliferation and survival.

The integration of computational chemistry techniques has further enhanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into how it interacts with biological targets at the molecular level. These studies not only help in predicting potential drug-like properties but also guide the optimization process by identifying key structural features that contribute to biological activity. Such computational approaches are becoming increasingly important in modern drug discovery as they allow for rapid screening and design of novel molecules.

The future prospects for 4-(piperidine-1-sulfonyl)-N-4-(thiophen-2-y）l]-5-(2，２，２-trifluoroacetyl） -１，３-thiazol -２ -y lbenzamide are promising，given its unique structural features and potential biological activities。Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential。Collaborative efforts between synthetic chemists，biologists，and pharmacologists will be essential in translating these findings into clinical applications。As our understanding of complex biological systems continues to evolve， compounds like this one will play a critical role in addressing unmet medical needs。